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Compound of Interest

Compound Name: TSCHIMGANIDINE

Cat. No.: B000101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of TSCHIMGANIDINE, a terpenoid
compound isolated from the Umbelliferae family, and its effects on glucose homeostasis. The
information presented is based on preclinical in vivo studies and is intended to inform further
research and development efforts.

Core Mechanism of Action: AMPK Activation

Tschimganidine has been shown to exert its metabolic benefits primarily through the
activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy
homeostasis.[1][2][3] Concurrently, it has been observed to decrease the phosphorylation of
AKT, another crucial component of metabolic signaling pathways.[1][2] The activation of AMPK
by tschimganidine leads to downstream effects that collectively contribute to improved
glucose metabolism and reduced lipid accumulation.[1][3]

Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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